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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776 Get Quote

This guide provides a detailed, objective comparison of the fungicides Inpyrfluxam and

Fluxapyroxad, both belonging to the succinate dehydrogenase inhibitor (SDHI) class. The

analysis is intended for researchers, scientists, and professionals in drug development, offering

a summary of their performance based on available experimental data.

Overview and Mode of Action
Inpyrfluxam and Fluxapyroxad are broad-spectrum fungicides classified under the Fungicide

Resistance Action Committee (FRAC) Group 7.[1][2] Their primary mode of action is the

inhibition of the succinate dehydrogenase enzyme (also known as Complex II) in the

mitochondrial electron transport chain of fungal pathogens.[3][4][5][6] This disruption blocks the

fungal cell's energy production (ATP synthesis) and the supply of building blocks for essential

cellular components, ultimately leading to the cessation of fungal growth and reproduction.[6][7]

This mechanism is effective against multiple stages of the fungal life cycle, including spore

germination, germ tube growth, and mycelial development.[3][7]
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Caption: SDHI fungicides inhibit Complex II, disrupting fungal energy production.

Comparative Efficacy Data
The performance of Inpyrfluxam and Fluxapyroxad can be comparable for certain pathogens,

but differences in efficacy have been noted in various studies. Both fungicides offer preventive

and curative properties.[5][6]

Table 1: Efficacy Against Rhizoctonia solani
Rhizoctonia solani causes a range of diseases, including seed decay, damping-off, sheath

blight, and black scurf.
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Crop Disease
Inpyrfluxam
Efficacy

Fluxapyroxad
Efficacy

Key Findings

Corn
Seedling

Disease

Comparable to

Fluxapyroxad

Comparable to

Inpyrfluxam

As a seed

treatment or in-

furrow

application, both

provide similar

protection

against R. solani.

[1][8]

Soybean Seedling Blight
On par with

Fluxapyroxad

On par with

Inpyrfluxam

When added to a

base seed

treatment, both

fungicides

resulted in a

significant and

similar yield

increase (approx.

19%) over the

base treatment

alone.[1][8]

Rice Sheath Blight
25% disease

incidence

32% disease

incidence

Both significantly

reduced disease

incidence

compared to the

untreated control

(68%). No

significant

differences in

crop yield were

observed

between the two

treatments.[8]

Potato Black Scurf Data not

specified

>90% reduction

in severity

At concentrations

of 0.08% to
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0.12%,

Fluxapyroxad

was highly

effective in

controlling the

disease and

increasing yield.

[9]

Sugarbeet Damping-off
Effective as seed

treatment

Effective as seed

treatment

Both are

registered and

effective seed

treatments for

controlling R.

solani.[1][8]

Table 2: Efficacy Against Asian Soybean Rust
(Phakopsora pachyrhizi)
Asian Soybean Rust is a highly aggressive foliar disease that can cause significant yield

losses.
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Parameter Inpyrfluxam Fluxapyroxad Key Findings

Preventive Control
100% control at 0.16

ppm
Data not specified

In a laboratory pot

test, Inpyrfluxam

showed high

preventive efficacy.[4]

Post-Infection Control
100% control at 30 g

ai/ha
Data not specified

Inpyrfluxam

demonstrated superior

post-infection efficacy

compared to other

major SDHIs in the

cited study.[4]

Field Performance Data not specified Effective in mixtures

Fluxapyroxad,

typically in

combination with

strobilurins and/or

triazoles, is widely

used for ASR control.

[10][11] Populations

with reduced

sensitivity to

Fluxapyroxad have

been observed in

Brazil.[12]

Table 3: Efficacy Against Other Key Pathogens
| Pathogen | Disease | Inpyrfluxam Efficacy | Fluxapyroxad Efficacy | Key Findings | | :--- | :--- |

:--- | :--- | | Zymoseptoria tritici | Septoria Tritici Blotch (Wheat) | Data not specified | Superior

Performance | In a multi-country European field study (2019-2021), Fluxapyroxad provided the

best overall efficacy against STB among several tested SDHIs.[13] | | Venturia inaequalis |

Apple Scab | 100% control at 100 ppm | Data not specified | Showed superior efficacy

compared to other major SDHIs in the cited study.[4] | | Colletotrichum spp. | Anthracnose /

Leaf Disease | Data not specified | <35% inhibitory activity at 5 mg/liter | In an in vitro study,

Fluxapyroxad showed lower efficacy against C. siamense and C. nymphaeae compared to

other SDHIs like benzovindiflupyr and penthiopyrad.[14] |
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Experimental Protocols
Detailed methodologies are crucial for the objective evaluation of fungicide performance. Below

are generalized protocols for key experiments.

A. In Vitro Mycelial Growth Inhibition Assay
This assay determines the concentration of a fungicide required to inhibit 50% of fungal growth

(EC₅₀).

Fungal Culture: The target fungal pathogen is cultured on a suitable solid medium, such as

Potato Dextrose Agar (PDA), until the colony is actively growing.

Media Preparation: Autoclaved PDA is cooled to approximately 50°C. A stock solution of the

fungicide (e.g., Inpyrfluxam or Fluxapyroxad) is serially diluted and added to the molten

agar to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A control

medium with no fungicide is also prepared.

Inoculation: A small mycelial plug (e.g., 5 mm diameter) is taken from the edge of the active

fungal culture and placed in the center of each fungicide-amended and control plate.

Incubation: Plates are incubated under optimal conditions (temperature, light) for the specific

pathogen.

Data Collection & Analysis: Once the fungal colony on the control plate has reached a

substantial size, the diameter of the colonies on all plates is measured. The percentage of

mycelial growth inhibition is calculated relative to the control. These values are used to

determine the EC₅₀ for each fungicide via probit analysis or non-linear regression.[15]

B. In Vivo Field Efficacy Trial
Field trials assess fungicide performance under real-world agricultural conditions.

Trial Setup: The trial is established in a location with a history of the target disease. A

randomized complete block design is typically used, with multiple replications (e.g., 4 blocks)

for each treatment.
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Treatments: Treatments include an untreated control, Inpyrfluxam at a specified rate,

Fluxapyroxad at a specified rate, and potentially other standard fungicides for comparison.

Application rates are based on manufacturer recommendations (e.g., lbs a.i./Acre or g ai/ha).

[4][8]

Application: Fungicides are applied using calibrated equipment (e.g., ground boom sprayer)

at a specific crop growth stage or upon initial disease detection. The timing and number of

applications are critical variables.

Disease Assessment: Disease incidence (% of infected plants) and severity (% of tissue area

affected) are visually assessed at multiple time points after application. Standardized rating

scales are used to ensure consistency.[8][9]

Yield Measurement: At the end of the growing season, the crop from each plot is harvested,

and the yield (e.g., bushels/acre, kg/ha ) is measured.[8]

Statistical Analysis: Data on disease levels and yield are subjected to statistical analysis

(e.g., ANOVA) to determine if there are significant differences between the treatments.
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Caption: Generalized workflow for in vitro and in vivo fungicide efficacy testing.
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Resistance Management
As both Inpyrfluxam and Fluxapyroxad belong to FRAC Group 7, there is a medium to high

risk of fungi developing resistance.[1] Cross-resistance between different SDHI fungicides is a

known phenomenon.[15] Therefore, neither fungicide can be effectively used to manage

resistance to the other. For sustainable disease control, it is critical to use these products in

rotation or as part of a mixture with fungicides from different FRAC groups (i.e., with different

modes of action).[16]

Conclusion
Inpyrfluxam and Fluxapyroxad are both highly effective systemic fungicides that share the

same mode of action by inhibiting fungal respiration.

Performance: Their efficacy is often comparable, particularly against various diseases

caused by Rhizoctonia solani on crops like corn, soybeans, and rice.[8]

Pathogen Specificity: Distinct performance advantages can be observed depending on the

target pathogen. Studies have shown Inpyrfluxam to have excellent post-infection activity

against Asian soybean rust and apple scab, while Fluxapyroxad has demonstrated superior

performance against Septoria tritici blotch in wheat in large-scale European trials.[4][13]

Utility: Both fungicides are valuable tools for integrated pest management (IPM) programs.

However, due to their shared mode of action and the risk of cross-resistance, they must be

used judiciously within a broader resistance management strategy that includes rotation with

other fungicide classes.[16]

The selection between Inpyrfluxam and Fluxapyroxad should be guided by the specific target

pathogen, local disease pressure, and existing resistance profiles in the fungal population.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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